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Compound of Interest

4-Chloro-5-fluoro-2-
Compound Name:
methoxypyrimidine

Cat. No.: B592546

In-Depth Technical Guide: 4-Chloro-5-fluoro-2-
methoxypyrimidine

This technical guide provides a comprehensive overview of the material safety data for 4-
Chloro-5-fluoro-2-methoxypyrimidine, tailored for researchers, scientists, and professionals
in drug development.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 4-Chloro-5-fluoro-2-
methoxypyrimidine. The data is compiled from various chemical databases and supplier
safety data sheets.
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Property Value Source

Molecular Formula C5H4CIFN20 PubChem[1], Clearsynth[2]
Molecular Weight 162.55 g/mol PubChem[1]

CAS Number 1801-06-5 PubChem[1], Clearsynth[2]

4-chloro-5-fluoro-2-
IUPAC Name o PubChem[1]
methoxypyrimidine

Not explicitly stated, inferred

Appearance Off-white to Brown Solid o
from similar compounds
Not explicitly stated for this
Melting Point 51-56°C exact compound, data for a
related compound
Not explicitly stated for this
Boiling Point 91-93°C exact compound, data for a
related compound
Solubility No data available
Vapor Pressure No data available
Density No data available

Hazard Identification and Safety Information

This compound is considered hazardous. The following table outlines the hazard statements
and precautionary measures.
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Hazard Category GHS Classification Precautionary Statements

H302: Harmful if swallowed.
Acute Toxicity, Oral Category 4 P264, P270, P301+P317,
P330, P501.[3]

H315: Causes skin irritation.
P264, P280, P302+P352,

Skin Corrosion/Irritation Category 2
P321, P332+P317,
P362+P364.
H318: Causes serious eye
Serious Eye Damage/Irritation Category 1 damage. P280,
P305+P354+P338, P317.[3]
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation.

Signal Word:Danger|[3]

Potential Exposure Routes First Aid Measures

Rinse with water for several minutes. Remove contact lenses. Seek immediate medical attention.

2| Eye Contact

Hazard Identification Skin Contact >4 Wash with plenty of soap and water. Remove contaminated clothing.
4-Chloro-5-fluoro-2-methoxypyrimidine
Inhalation Move to fresh air. Give oxygen if breathing is difficult.
eq Rinse mouth. Get medical help if swallowed.

Dm
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Hazard Identification and First Aid Response Workflow

Experimental Protocols

Detailed experimental protocols for specific assays involving 4-Chloro-5-fluoro-2-
methoxypyrimidine are not publicly available. However, the following protocols for safe
handling, storage, and disposal are compiled from various safety data sheets.

Handling and Storage
e Handling:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.[3]

o Use in a well-ventilated area, preferably under a chemical fume hood.[3]
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o Wash hands thoroughly after handling.[3]

o Do not eat, drink, or smoke when using this product.[3]

e Storage:

[e]

Store in a tightly closed container in a dry and well-ventilated place.[4]

o

Keep away from incompatible materials such as strong oxidizing agents.

[¢]

Recommended storage temperature is between 2-8°C.[5]

[¢]

Store under an inert atmosphere (e.g., argon) to prevent degradation.[5]

Accidental Release Measures

In the event of a spill, follow these procedures:
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e Personal Precautions:

o

Ensure adequate ventilation.

[¢]

Wear appropriate personal protective equipment.

[¢]

Avoid dust formation.[6]

[e]

Evacuate personnel to a safe area.

e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.
o Do not let the product enter drains.[3]

e Methods for Cleaning Up:

o For small spills, absorb with an inert material (e.g., sand, earth, vermiculite) and place in a
suitable container for disposal.[5]

o For large spills, dike the area to contain the spill and follow the same clean-up procedure.

o Clean the affected area thoroughly with soap and water.
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Chemical Spill Response Workflow
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Toxicological Information

Quantitative toxicological data for 4-Chloro-5-fluoro-2-methoxypyrimidine is limited.

Toxicity Endpoint Value

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.[3]
Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available
Carcinogenicity No data available

Reproductive Toxicity No data available

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][6]

o Specific Hazards Arising from the Chemical: Emits corrosive and toxic fumes under fire
conditions, including carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen
fluoride.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus and
full protective gear.[4]

Disposal Considerations

Dispose of this material and its container to a licensed hazardous-waste disposal contractor.[3]
Follow all federal, state, and local regulations. Do not allow the product to enter drains or
waterways.[5]
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Ecological Information

There is no data available on the ecotoxicity of 4-Chloro-5-fluoro-2-methoxypyrimidine. It is
recommended to prevent its release into the environment.[6]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material
Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Users should consult the original SDS
from the supplier for complete and up-to-date information. All personnel handling this chemical
should be adequately trained in safe handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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